Cas no 2034333-84-9 (N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-2,6-dimethoxypyridine-3-carboxamide)

• Product Name: N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-2,6-dimethoxypyridine-3-carboxamide
• CAS No: 2034333-84-9
• MF: C₁₇H₂₀F₂N₄O₄
• MW: 382.361910820007
• CID: 5335278
• Update Time: 2025-10-29

N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-2,6-dimethoxypyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-((3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)methyl)-2,6-dimethoxynicotinamide
• N-[[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl]-2,6-dimethoxypyridine-3-carboxamide
• N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-2,6-dimethoxypyridine-3-carboxamide

• Inchi： 1S/C17H20F2N4O4/c1-25-12-4-3-11(16(22-12)26-2)15(24)20-9-13-21-14(23-27-13)10-5-7-17(18,19)8-6-10/h3-4,10H,5-9H2,1-2H3,(H,20,24)
• InChI Key： LGDKDYIHHJQPKU-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2=NOC(CNC(C3=CC=C(N=C3OC)OC)=O)=N2)CC1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 503
• XLogP3: 2.4
• Topological Polar Surface Area: 99.4

Additional information on N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-2,6-dimethoxypyridine-3-carboxamide

Recent Advances in the Study of N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-2,6-dimethoxypyridine-3-carboxamide (CAS: 2034333-84-9)

The compound N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-2,6-dimethoxypyridine-3-carboxamide (CAS: 2034333-84-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This molecule, characterized by its unique structural features, including a difluorocyclohexyl moiety and a 1,2,4-oxadiazole ring, has been the subject of several studies aimed at elucidating its mechanism of action and potential therapeutic applications.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on its role as a modulator of specific biological targets. Studies have demonstrated that 2034333-84-9 exhibits high affinity and selectivity for certain enzymes and receptors, making it a valuable candidate for drug development. For instance, its interaction with key proteins involved in inflammatory pathways has been explored, suggesting potential applications in the treatment of chronic inflammatory diseases.

In vitro and in vivo studies have provided insights into the pharmacokinetic and pharmacodynamic properties of 2034333-84-9. The compound has shown favorable bioavailability and metabolic stability, which are critical factors for its progression into clinical trials. Additionally, its ability to cross the blood-brain barrier has been investigated, opening up possibilities for its use in neurological disorders.

One of the most notable findings from recent research is the compound's efficacy in preclinical models of cancer. Preliminary data indicate that 2034333-84-9 can inhibit the proliferation of certain cancer cell lines by targeting specific signaling pathways. These findings have spurred further investigations into its potential as an anticancer agent, with ongoing studies aiming to optimize its therapeutic index and minimize off-target effects.

Despite these promising results, challenges remain in the development of 2034333-84-9 as a therapeutic agent. Issues such as synthetic scalability, formulation stability, and potential toxicity need to be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to play a crucial role in overcoming these hurdles and advancing the compound toward clinical applications.

In conclusion, the recent advancements in the study of N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-2,6-dimethoxypyridine-3-carboxamide (2034333-84-9) highlight its potential as a versatile and effective therapeutic agent. Continued research and development efforts will be essential to fully realize its clinical potential and address the remaining challenges in its path to commercialization.